Cas no 3217-03-6 (3,6,9,12,15-Pentaazaheptadecane-1,17-diol)

• Product Name: 3,6,9,12,15-Pentaazaheptadecane-1,17-diol
• CAS No: 3217-03-6
• MF: C₁₂H₃₁N₅O₂
• MW: 277.406842470169
• CID: 313075
• PubChem ID: 76686
• Update Time: 2025-04-19

3,6,9,12,15-Pentaazaheptadecane-1,17-diol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaazaheptadecane-1,17-diol
• 3217-03-6
• 7N3RSN2V55
• SCHEMBL16041149
• 2-[2-[2-[2-[2-(2-hydroxyethylamino)ethylamino]ethylamino]ethylamino]ethylamino]ethanol
• EINECS 221-739-7
• DTXSID90185951
• NS00046274

• Inchi： 1S/C12H31N5O2/c18-11-9-16-7-5-14-3-1-13-2-4-15-6-8-17-10-12-19/h13-19H,1-12H2
• InChI Key： CKNOMPZYERDMTR-UHFFFAOYSA-N
• SMILES： OCCNCCNCCNCCNCCNCCO

Computed Properties

• Exact Mass: 277.24803
• Monoisotopic Mass: 277.247775
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: -3.3

Experimental Properties

• Density: 1.044
• Boiling Point: 459.4°Cat760mmHg
• Flash Point: 128.7°C
• Refractive Index: 1.504
• PSA: 100.61